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Compound of Interest

Compound Name:
(R)-3-Bromo-pyrrolidine-1-

carboxylic acid tert-butyl ester

Cat. No.: B1517402 Get Quote

A Note on CAS Number 250249-74-2: Initial searches for CAS number 250249-74-2 did not

yield a specific, publicly documented chemical entity. It is highly probable that this is a

typographical error, and the intended compound is Rutin trihydrate, which is assigned the

closely related CAS number 250249-75-3. This guide will, therefore, focus on the

comprehensive characterization and properties of Rutin trihydrate.

Introduction
Rutin trihydrate, a flavonoid glycoside, is a molecule of significant interest in the pharmaceutical

and nutraceutical industries.[1] Commonly found in a variety of plants, including buckwheat,

asparagus, and citrus fruits, it is recognized for its diverse biological activities.[1][2][3] As a

derivative of quercetin, Rutin trihydrate exhibits potent antioxidant and anti-inflammatory

properties, making it a compelling candidate for extensive research and development. This

guide provides a detailed overview of its chemical characterization, biological functions, and

analytical methodologies for its study.

Compound Identification and Physicochemical
Properties
Accurate identification is the cornerstone of any scientific investigation. Rutin trihydrate is also

known by several synonyms, which are crucial to recognize when reviewing literature and

sourcing materials.
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Identifier Value

CAS Number 250249-75-3[2][3][4][5]

Synonyms
Rutin (hydrate), Rutoside trihydrate, Quercetin-

3-rutinoside trihydrate, Vitamin P trihydrate[4][5]

IUPAC Name

2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-

[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-

oxan-2-yl]oxymethyl]oxan-2-yl]oxy]-4H-

chromen-4-one;trihydrate

Molecular Formula C27H30O16 · 3H2O[2][3][4]

Molecular Weight 664.56 g/mol [2][3][4][5]

InChI Key NLLBWFFSGHKUSY-JPRRWYCFSA-N[1][2][4]

The physicochemical properties of a compound are critical for understanding its behavior in

various experimental settings, from formulation to biological assays.

Property Value

Appearance Light yellow powder[6]

Melting Point 195°C[6]

Solubility Soluble in DMSO and pyridine[6]

Purity (Typical) ≥94.0% (HPLC)[2]

Optical Activity
[α]20/D +9±2°, c = 0.5% in absolute ethanol[2]

[3]

Storage
Room temperature, protect from light and

moisture[1][6]

Biological Activity and Mechanism of Action
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Rutin trihydrate exhibits a wide range of biological activities, with its antioxidant and anti-

inflammatory effects being the most extensively studied.

Antioxidant Properties
Rutin is a potent antioxidant that can scavenge free radicals and chelate metal ions.[1][6] This

activity is attributed to the phenolic hydroxyl groups in its structure, which can donate hydrogen

atoms to neutralize reactive oxygen species (ROS). By mitigating oxidative stress, rutin helps

protect cells from damage to lipids, proteins, and DNA.[6] This protective effect is fundamental

to its potential therapeutic applications in diseases associated with oxidative damage.

The mechanism of free radical scavenging can be visualized as follows:

Cellular EnvironmentIntervention

Reactive Oxygen Species (ROS)
(e.g., •OH, O2•-)

Cellular Components
(Lipids, Proteins, DNA)

attacks Oxidative Damageleads to
Rutin Trihydrate

donates H+
neutralizes

Click to download full resolution via product page

Caption: Rutin trihydrate's antioxidant mechanism.

Anti-inflammatory Effects
Chronic inflammation is a key driver of many diseases. Rutin has been shown to exert anti-

inflammatory effects by modulating various signaling pathways. For instance, it can inhibit the

production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and

lipoxygenase (LOX).

Other Biological Activities
Beyond its antioxidant and anti-inflammatory properties, research has indicated that rutin may

have a role in:

Cardiovascular Health: By improving capillary function and reducing blood pressure.[2][3]
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Neuroprotection: By protecting neurons from oxidative stress-induced damage.[1]

Anticancer Activity: By inducing apoptosis and inhibiting cell proliferation in various cancer

cell lines.[1]

Antidiabetic Effects: By inhibiting the formation of advanced glycation end products (AGEs).

[7][8]

Analytical Characterization: High-Performance
Liquid Chromatography (HPLC)
The quantification and purity assessment of Rutin trihydrate are commonly performed using

High-Performance Liquid Chromatography (HPLC).[2] This technique separates components in

a mixture based on their differential partitioning between a stationary phase and a mobile

phase.

Rationale for HPLC
HPLC is the preferred method for analyzing Rutin trihydrate due to its high resolution,

sensitivity, and reproducibility. It allows for the accurate determination of purity and the

quantification of the analyte in various matrices, from raw materials to complex biological

samples.

Experimental Protocol for HPLC Analysis
The following is a general protocol for the HPLC analysis of Rutin trihydrate. It is important to

note that specific parameters may need to be optimized depending on the instrument and the

sample matrix.

Step 1: Preparation of Standard Solutions

Accurately weigh approximately 10 mg of Rutin trihydrate reference standard.

Dissolve in a suitable solvent, such as methanol or a mixture of methanol and water, to a

final concentration of 1 mg/mL. This will be the stock solution.
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Prepare a series of calibration standards by serially diluting the stock solution to

concentrations ranging from, for example, 1 µg/mL to 100 µg/mL.

Step 2: Sample Preparation

For bulk powder, dissolve a known amount in the mobile phase to a concentration within the

calibration range.

For biological samples, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may

be necessary to remove interfering substances.

Step 3: HPLC Instrumentation and Conditions

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient elution is often employed, using a mixture of an aqueous phase

(e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol).

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

Detection: UV detection at a wavelength where rutin has maximum absorbance (around 254

nm or 354 nm).

Column Temperature: Maintained at a constant temperature, for example, 30°C, to ensure

reproducibility.

Step 4: Data Analysis

Construct a calibration curve by plotting the peak area of the standard solutions against their

known concentrations.

Determine the concentration of Rutin trihydrate in the sample by interpolating its peak area

on the calibration curve.

Assess the purity of the sample by calculating the percentage of the main peak area relative

to the total peak area.
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Caption: HPLC workflow for Rutin trihydrate analysis.

Handling and Storage
Proper handling and storage are essential to maintain the integrity of Rutin trihydrate.

Storage: The compound should be stored at room temperature in a well-sealed container,

protected from light and moisture.[6]
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Handling: When handling the powder, it is advisable to wear personal protective equipment,

including gloves, safety glasses, and a dust mask, to avoid inhalation and contact with skin

and eyes.[3]

Stability: Rutin trihydrate is stable for at least two years after receipt when stored under the

recommended conditions.[6]

Conclusion
Rutin trihydrate (CAS No. 250249-75-3) is a multifaceted natural compound with significant

therapeutic potential. Its well-characterized antioxidant and anti-inflammatory properties,

coupled with a range of other biological activities, make it a subject of ongoing research in drug

discovery and development. A thorough understanding of its physicochemical properties and

the use of robust analytical methods like HPLC are crucial for advancing its scientific and

clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1517402#cas-number-250249-74-2-characterization-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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